Cas no 5379-97-5 (diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate)

diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate structure
5379-97-5 structure
Product Name:diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
CAS No:5379-97-5
MF:C18H22N2O5
MW:346.377685070038
CID:939170
PubChem ID:95661
Update Time:2025-04-19

diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate Chemical and Physical Properties

Names and Identifiers

    • diethyl (acetylamino)(1H-indol-3-ylmethyl)propanedioate
    • diethyl 2-acetamido-2-(1H-indol-3-ylmethyl)propanedioate
    • Diethyl acetamido(1H-indol-3-ylmethyl)malonate
    • propanedioic acid, 2-(acetylamino)-2-(1H-indol-3-ylmethyl)-, diethyl ester
    • SCHEMBL13911074
    • N-acetyl-alpha,alpha-di(ethoxycarbonyl)tryptamine
    • 4-22-00-06882 (Beilstein Handbook Reference)
    • DTXSID10202073
    • NSC 28328
    • 5379-97-5
    • BRN 0338581
    • Propanedioic acid, (acetylamino)(1H-indol-3-ylmethyl)-, diethyl ester
    • NSC-28328
    • NSC28328
    • Inchi: 1S/C18H22N2O5/c1-4-24-16(22)18(20-12(3)21,17(23)25-5-2)10-13-11-19-15-9-7-6-8-14(13)15/h6-9,11,19H,4-5,10H2,1-3H3,(H,20,21)
    • InChI Key: MTHSUWOVPABBJP-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CC1=CNC2C=CC=CC1=2)NC(C)=O)=O

Computed Properties

  • Exact Mass: 346.15296
  • Monoisotopic Mass: 346.153
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 97.5Ų

Experimental Properties

  • Density: 1.238
  • Boiling Point: 551.3°C at 760 mmHg
  • Flash Point: 287.2°C
  • Refractive Index: 1.573
  • PSA: 97.49
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